(3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-2-(4-fluorophenyl)ethanamine
• InChI: InChI=1S/C17H20FNO2/c1-20-16-9-14(10-17(11-16)21-2)12-19-8-7-13-3-5-15(18)6-4-13/h3-6,9-11,19H,7-8,12H2,1-2H3
• InChI Key: GQSUWCHXDFXDSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCCC2=CC=C(C=C2)F)OC
• Molecular Formula: C17H20FNO2
• Molecular Weight: 289.34 g/mol

Description

(3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine is a chemical compound that belongs to the family of phenethylamines. It is also known as 2C-F, and it is a derivative of the psychedelic drug 2C-B. This chemical compound has been synthesized and studied for its potential scientific research applications.

Mechanism of Action

The mechanism of action of (3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine involves its binding to the serotonin 5-HT2A receptor. This binding results in the activation of the receptor, which leads to a cascade of intracellular signaling events. These events ultimately result in changes in neuronal activity and neurotransmitter release, which can affect mood, perception, and cognition.
Biochemical and Physiological Effects:
(3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which can affect mood and motivation. It has also been found to alter sensory perception, including visual and auditory perception.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine in lab experiments is its selectivity for the serotonin 5-HT2A receptor. This allows researchers to study the specific effects of this receptor on neuronal activity and behavior. However, one limitation of using this compound is its potential for abuse and its status as a controlled substance in many countries.

Future Directions

There are several possible future directions for research on (3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine. One direction could be to further investigate its effects on neurotransmitter release and neuronal activity. Another direction could be to study its potential therapeutic applications, particularly in the treatment of mood disorders. Additionally, research could focus on developing new compounds based on the structure of (3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine that have improved selectivity and reduced potential for abuse.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine involves the reaction between 2-(4-fluorophenyl)ethylamine and 3,5-dimethoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The product of this reaction is then purified through recrystallization to obtain a pure form of the compound.

Scientific Research Applications

(3,5-dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has been studied for its potential scientific research applications, particularly in the field of neuroscience. It has been found to have an affinity for the serotonin 5-HT2A receptor, which is a target for many psychoactive drugs. This receptor is involved in the regulation of mood, perception, and cognition.